Cas no 25482-47-7 (Phenol, didodecyl-)

• Product Name: Phenol, didodecyl-
• CAS No: 25482-47-7
• MF: C₃₀H₅₄O
• MW: 430.749169826508
• CID: 257314
• PubChem ID: 14595157
• Update Time: 2025-04-19

Phenol, didodecyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, didodecyl-
• 2,3-Didodecylphenol
• AG-E-78106
• AGN-PC-001X6Q
• CTK1A2482
• Didodecylphenol
• SureCN984623
• 25482-47-7
• NS00050375
• SCHEMBL984623
• DTXSID70865224

• Inchi： 1S/C30H54O/c1-3-5-7-9-11-13-15-17-19-21-24-28-25-23-27-30(31)29(28)26-22-20-18-16-14-12-10-8-6-4-2/h23,25,27,31H,3-22,24,26H2,1-2H3
• InChI Key： ILJOIOLSOMYKNF-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 430.41772
• Monoisotopic Mass: 430.417466342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 22
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.89
• Boiling Point: 528.7°Cat760mmHg
• Flash Point: 247.6°C
• Refractive Index: 1.49
• PSA: 20.23